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Introduction

Discoidin domain receptor 1 (DDR1) is a receptor tyrosine kinase (RTK) that, upon activation
by its ligand, collagen, plays a significant role in various cellular processes, including
proliferation, differentiation, adhesion, migration, and invasion.[1][2] Dysregulation of DDR1
signaling has been implicated in the progression of numerous diseases, including cancer and
fibrosis, making it an attractive therapeutic target.[3][4] DDR1-IN-1 is a potent and selective,
ATP-competitive inhibitor of DDR1 that stabilizes the 'DFG-out’ or inactive conformation of the
kinase domain.[1][5] These application notes provide a comprehensive guide for utilizing
DDR1-IN-1 in high-throughput screening (HTS) campaigns to identify and characterize novel
DDRL1 inhibitors.

Mechanism of Action of DDR1-IN-1

DDR1-IN-1 is a type Il kinase inhibitor.[1] Unlike type I inhibitors that bind to the active
conformation of the kinase, type Il inhibitors bind to the inactive 'DFG-out’ conformation. This
specific binding mode contributes to the selectivity of DDR1-IN-1.[1] Upon binding, DDR1-IN-1
blocks the autophosphorylation of DDR1 induced by collagen, thereby inhibiting downstream
signaling pathways.[1][2]

DDR1 Signaling Pathway
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Collagen binding to the extracellular discoidin domain of DDR1 induces receptor dimerization
and subsequent autophosphorylation of tyrosine residues in the intracellular kinase domain.
This activation triggers a cascade of downstream signaling events, primarily through the
PI3K/AKT/mTOR and MAPK pathways, which regulate key cellular functions.[3][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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